Cas no 2228218-88-8 (3-(aminomethyl)-3-6-(propan-2-yloxy)pyridin-2-ylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-6-(propan-2-yloxy)pyridin-2-ylcyclobutan-1-ol
• CAS No: 2228218-88-8
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5988942
• PubChem ID: 165718480
• Update Time: 2025-11-06

3-(aminomethyl)-3-6-(propan-2-yloxy)pyridin-2-ylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-6-(propan-2-yloxy)pyridin-2-ylcyclobutan-1-ol
• EN300-1772807
• 3-(aminomethyl)-3-[6-(propan-2-yloxy)pyridin-2-yl]cyclobutan-1-ol
• 2228218-88-8

• Inchi： 1S/C13H20N2O2/c1-9(2)17-12-5-3-4-11(15-12)13(8-14)6-10(16)7-13/h3-5,9-10,16H,6-8,14H2,1-2H3
• InChI Key： FMMOZLRIADXPBE-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=C(N=2)OC(C)C)(CN)C1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-(aminomethyl)-3-6-(propan-2-yloxy)pyridin-2-ylcyclobutan-1-ol

Comprehensive Overview of 3-(Aminomethyl)-3-(6-(Propan-2-yloxy)pyridin-2-yl)cyclobutan-1-ol (CAS No. 2228218-88-8)

The compound 3-(aminomethyl)-3-(6-(propan-2-yloxy)pyridin-2-yl)cyclobutan-1-ol (CAS No. 2228218-88-8) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its cyclobutane core and pyridine moiety, this compound exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its aminomethyl and propan-2-yloxy functional groups, which contribute to its pharmacological properties.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. 3-(Aminomethyl)-3-(6-(propan-2-yloxy)pyridin-2-yl)cyclobutan-1-ol is being explored for its potential role in modulating specific enzyme pathways and receptor interactions. Its heterocyclic structure aligns with the growing trend of designing bioactive scaffolds for treating complex diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No. 2228218-88-8 involves multi-step organic reactions, including cycloaddition and etherification processes. Its stereochemistry and conformational flexibility are critical factors influencing its binding affinity to biological targets. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structural integrity.

From a commercial perspective, 3-(aminomethyl)-3-(6-(propan-2-yloxy)pyridin-2-yl)cyclobutan-1-ol is available in limited quantities, primarily for research purposes. Its patent landscape and intellectual property status are closely monitored by pharmaceutical companies aiming to leverage its therapeutic potential. The compound’s solubility and stability profiles are also under investigation to optimize its formulation for preclinical studies.

Environmental and safety considerations are paramount when handling CAS No. 2228218-88-8. While it is not classified as a hazardous substance, standard laboratory precautions are recommended. The compound’s biodegradability and ecotoxicological impact are subjects of ongoing research, reflecting the broader industry focus on green chemistry principles.

In summary, 3-(aminomethyl)-3-(6-(propan-2-yloxy)pyridin-2-yl)cyclobutan-1-ol represents a promising candidate for future drug development. Its molecular complexity and functional diversity make it a valuable subject for academic and industrial research. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for innovative treatments addressing unmet medical needs.